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Compound of Interest

Compound Name: 2,3-Dichlorobenzyl alcohol

Cat. No.: B150960

Technical Guide: Physicochemical Properties of
2,3-Dichlorobenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2,3-
Dichlorobenzyl alcohol, with a specific focus on its melting point. Information on its boiling
point is also addressed. This document includes experimental methodologies for the
determination of these properties and visual workflows to aid in laboratory synthesis and
analysis.

Core Physical Properties

2,3-Dichlorobenzyl alcohol is a solid at room temperature, appearing as a white to almost
white powder or crystalline substance. It is recognized for its use as a synthetic intermediate
and as a mild antiseptic.

Data Presentation: Physical Constants

The following table summarizes the key physical properties of 2,3-Dichlorobenzyl alcohol.
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Physical Property Value Source(s)
Melting Point 85-88 °C [1]

87 °C [2]

84.0t0 87.0 °C [3]

Boiling Point Not available

Molecular Formula C7HsCI20

Molecular Weight 177.03 g/mol

Appearance White to almost white 3]

powder/crystal

Note on Boiling Point: A definitive boiling point for 2,3-Dichlorobenzyl alcohol at standard
pressure is not readily found in the scientific literature. This may indicate that the compound is
susceptible to decomposition at elevated temperatures before its boiling point is reached.

Experimental Protocols
Determination of Melting Point

The melting point of a solid organic compound is a critical physical property used for
identification and purity assessment. A pure crystalline solid typically exhibits a sharp melting
point over a narrow range (0.5-1.0°C). Impurities tend to lower and broaden the melting point
range. The capillary method is a standard and widely accepted technique for accurate melting
point determination.

Principle: A small, finely powdered sample of the organic solid is packed into a thin-walled
capillary tube, which is then heated in a controlled manner. The temperatures at which the
substance begins to liquefy and at which it becomes completely liquid are recorded as the
melting point range.

Apparatus and Materials:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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Capillary tubes (sealed at one end)

Thermometer (calibrated)

2,3-Dichlorobenzyl alcohol sample

Mortar and pestle (optional, for grinding crystals)

Spatula

Procedure:

e Sample Preparation:

o Place a small amount of 2,3-Dichlorobenzyl alcohol on a clean, dry surface.

o If the sample consists of large crystals, gently grind it to a fine powder using a mortar and
pestle.

o Tap the open end of a capillary tube into the powdered sample to introduce a small
amount of the compound.

o Invert the capillary tube and tap the sealed end gently on a hard surface to pack the
sample tightly into the bottom. The packed sample should be approximately 1-2 mm in
height.

o Apparatus Setup (using a digital melting point apparatus):

o Insert the capillary tube containing the sample into the designated slot in the heating block
of the apparatus.

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the block.

e Melting Point Measurement:

o For an unknown compound, a rapid preliminary heating can be performed to determine an
approximate melting range.
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o For a more precise measurement, start heating at a slow and steady rate, approximately
2°C per minute, when the temperature is about 15-20°C below the expected melting point.

o Carefully observe the sample through the magnifying lens.
o Record the temperature (T1) at which the first drop of liquid appears.

o Continue heating at the same slow rate and record the temperature (T2) at which the last
solid crystal melts completely.

o The melting point is reported as the range T1-T2.
e Post-Measurement:

o Allow the apparatus to cool before performing subsequent measurements.

o Use a fresh capillary tube and sample for each determination to ensure accuracy.

Visualized Workflows
Synthesis of 2,3-Dichlorobenzyl Alcohol

The following diagram illustrates a common laboratory synthesis route for 2,3-Dichlorobenzyl
alcohol from 2,3-Dichlorobenzaldehyde via reduction.
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Preparation and Reaction

Dissolve 2,3-Dichlorobenzaldehyde
in Methanol

Prepare solution of Sodium Borohydride
in 0.2N NaOH

~, J/

Slowly add Sodium Borohydride solution
to the aldehyde solution over 1 hour

i

Stir reaction mixture at
room temperature for 2 hours

Cool solution to 0°C

Workup and Isolation

Quench reaction by pouring
into water

'

Adjust pH to 6 with
Glacial Acetic Acid

i

Precipitation of white solid

i

Collect solid by filtration

2,3-Dichlorobenzyl Alcohol
(White Solid)

Click to download full resolution via product page

Synthesis of 2,3-Dichlorobenzyl Alcohol
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Melting Point Determination Workflow

This diagram outlines the logical steps involved in the experimental determination of a melting
point using the capillary method.
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Prepare finely powdered sample

'

Pack sample into capillary tube
(1-2 mm height)

:

Insert capillary into
melting point apparatus

'

Heat slowly (2°C/min)
near expected melting point

'

Observe sample through lens

.

Record T1:
First liquid appears

.

Record T2:
All solid melts

'

Report melting point as T1-T2

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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